Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate

• IUPAC Name: potassium;(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate
• InChI: InChI=1S/C14H17NO5.K/c1-3-20-12(17)8-9(2)15-13(14(18)19)10-4-6-11(16)7-5-10;/h4-8,13,15-16H,3H2,1-2H3,(H,18,19);/q;+1/p-1/b9-8+;/t13-;/m1./s1
• InChI Key: KCIVNTJLAYJMEK-CZYCHUAMSA-M
• Canonical SMILES: CCOC(=O)C=C(C)NC(C1=CC=C(C=C1)O)C(=O)[O-].[K+]
• Isomeric SMILES: CCOC(=O)/C=C(\C)/N[C@H](C1=CC=C(C=C1)O)C(=O)[O-].[K+]
• Molecular Formula: C14H16KNO5
• Molecular Weight: 317.38 g/mol
• CAS RN: 57938-86-0

Description

Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate, also known as KE108, is a synthetic compound that has been studied for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate is not fully understood, but it is believed to work by inhibiting certain enzymes in the body. These enzymes are involved in the growth and proliferation of cancer cells, as well as the inflammation and oxidative stress that contribute to the development of various diseases.
Biochemical and Physiological Effects:
Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has been shown to have several biochemical and physiological effects, including anti-tumor, anti-inflammatory, and antioxidant properties. These effects are believed to be due to the compound's ability to inhibit certain enzymes in the body.

Advantages and Limitations for Lab Experiments

One advantage of using Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate in lab experiments is that it has been shown to have anti-tumor properties, which could make it useful in studying cancer cells. However, one limitation is that the synthesis of Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate is a complex process that requires specialized knowledge and equipment.

Future Directions

There are several future directions for research on Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate. One area of research could be to further investigate the compound's anti-tumor properties and its potential use in treating various types of cancer. Another area of research could be to explore the compound's anti-inflammatory and antioxidant properties and its potential use in treating diseases such as diabetes and Alzheimer's disease. Additionally, further research could be done to optimize the synthesis of Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate and make it more accessible for use in lab experiments.
In conclusion, Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate is a synthetic compound that has been studied for its potential use in treating various diseases. Its anti-tumor, anti-inflammatory, and antioxidant properties make it a promising candidate for further research. However, the complex synthesis process and limited availability of the compound may pose challenges for its use in lab experiments.

Scientific Research Applications

Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has been studied for its potential use in treating various diseases, including cancer, diabetes, and Alzheimer's disease. Several studies have shown that Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has anti-tumor properties and can inhibit the growth of cancer cells. Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has also been shown to have anti-inflammatory and antioxidant properties, which could make it useful in treating diseases such as diabetes and Alzheimer's disease.